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Compound of Interest

Compound Name: Dodovislactone B

Cat. No.: B593476 Get Quote

As of the latest literature review, a total synthesis of Dodovislactone B has not yet been

reported in peer-reviewed scientific journals. While the natural product has been isolated and

characterized, a complete synthetic route from commercially available starting materials

remains an unmet challenge in the field of organic chemistry.

Dodovislactone B is a natural product that has been isolated from the aerial parts of

Dodonaea viscosa[1]. Its chemical formula is C21H30O5, and it has a molecular weight of

362.46 g/mol [2]. The structure of Dodovislactone B has been determined, and its CAS

number is 1616683-55-6[2].

Despite the absence of a published total synthesis, the broader class of lactones remains an

active area of research in synthetic chemistry. The development of novel synthetic

methodologies for lactone formation is a significant focus, driven by the diverse biological

activities exhibited by this class of compounds. These activities include antimicrobial, antiviral,

and antitumor properties. General strategies for lactone synthesis often involve key steps such

as Baeyer-Villiger oxidations, oxidative lactonizations of diols, and the reductive cyclization of

ketoesters.

Researchers and drug development professionals interested in Dodovislactone B and its

potential applications should monitor the scientific literature for future publications that may

detail its total synthesis. The eventual synthesis of this molecule will be crucial for enabling

further investigation into its biological properties and potential as a therapeutic agent. Without a

synthetic route, obtaining sufficient quantities of Dodovislactone B for extensive biological
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screening and preclinical development is limited to its isolation from natural sources, which can

be a significant bottleneck.

The following diagram outlines a generalized workflow for the development of a total synthesis

of a natural product like Dodovislactone B, from initial discovery to the establishment of a

synthetic route.
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A generalized workflow for the total synthesis of a natural product.
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Due to the lack of a published total synthesis of Dodovislactone B, detailed experimental

protocols and quantitative data tables cannot be provided at this time. The scientific community

awaits a pioneering report on the successful synthesis of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

